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Compound of Interest

Compound Name:
3,5-Dimethyl-1H-pyrrole-2-

carbohydrazide

CAS No.: 765923-45-3

Cat. No.: B1660432

Get Quote

3,5-Dimethyl-1H-pyrrole-2-carbohydrazide is a heterocyclic compound of significant interest

in the fields of organic synthesis and medicinal chemistry. As a derivative of the pyrrole nucleus

—a core structure in numerous natural products and pharmaceuticals—this molecule serves as

a pivotal building block for creating a diverse array of more complex chemical entities.[1][2] The

true value of this compound lies in its bifunctional nature: the stable, electron-rich pyrrole ring

and the highly reactive carbohydrazide moiety. This combination allows for extensive chemical

modification, making it an ideal starting point for developing novel compounds with a wide

spectrum of biological activities.

The carbohydrazide functional group is a well-established pharmacophore, known to be a key

component in various therapeutically active agents.[3] Its ability to act as a versatile

intermediate for constructing Schiff bases, oxadiazoles, triazoles, and other heterocyclic

systems makes 3,5-Dimethyl-1H-pyrrole-2-carbohydrazide a valuable tool for drug discovery

programs targeting infectious diseases, cancer, and inflammatory conditions.[4][5][6][7] This

guide provides a comprehensive overview of its chemical properties, synthesis, reactivity, and

applications, offering field-proven insights for professionals in chemical research and

development.
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Core Chemical and Physical Properties
The foundational properties of 3,5-Dimethyl-1H-pyrrole-2-carbohydrazide dictate its

handling, reactivity, and suitability for various synthetic applications. The molecule's structure is

characterized by a pyrrole ring substituted at the 2, 3, and 5 positions with a carbohydrazide

and two methyl groups, respectively.

Chemical Structure
Caption: General workflow for hydrazinolysis synthesis.

Detailed Experimental Protocol: Hydrazinolysis
This protocol is a representative method adapted from established procedures for synthesizing

carbohydrazides from their parent esters.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve ethyl 3,5-

dimethyl-1H-pyrrole-2-carboxylate (1.0 eq) in absolute ethanol.

Causality: Ethanol is an excellent solvent that ensures both the starting ester and the

hydrazine hydrate are fully dissolved, facilitating a homogeneous reaction environment for

optimal reactant interaction.

Reagent Addition: To the stirred solution, add an excess of hydrazine hydrate (typically 5-10

eq).

Causality: A large excess of hydrazine hydrate is used to drive the reaction equilibrium

towards the product side, ensuring complete conversion of the ester to the hydrazide and

minimizing reaction time.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for 6-24 hours. The

progress of the reaction should be monitored using Thin Layer Chromatography (TLC).

Causality: The elevated temperature provides the necessary activation energy for the

nucleophilic attack. TLC is a critical self-validating step to confirm the disappearance of the

starting material before proceeding to work-up.
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Work-up and Isolation: After cooling the mixture to room temperature, reduce the solvent

volume under vacuum. Pour the concentrated mixture into ice-cold water.

Causality: The product is typically less soluble in water than the excess hydrazine hydrate

and other byproducts. Pouring the mixture into ice water induces precipitation of the pure

hydrazide.

Purification: Collect the resulting solid precipitate by filtration, wash thoroughly with cold

water, and dry under vacuum. If necessary, the product can be further purified by

recrystallization from a suitable solvent such as ethanol.

Causality: Washing with cold water removes any residual water-soluble impurities.

Recrystallization is the gold standard for purifying solid organic compounds, ensuring high

purity for subsequent reactions and characterization.

Spectroscopic and Analytical Characterization
Accurate structural elucidation is paramount. The following data represent the expected

spectroscopic signatures for 3,5-Dimethyl-1H-pyrrole-2-carbohydrazide, based on analyses

of closely related structures. [4][8][9]
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Technique Characteristic Signature Interpretation

FT-IR (KBr, cm⁻¹) 3450-3200
N-H stretching vibrations
(pyrrole NH, hydrazide NH
and NH₂)

1680-1640

C=O stretching (Amide I band),

characteristic of the

carbohydrazide

1620-1550 N-H bending (Amide II band)

¹H NMR (DMSO-d₆, δ ppm) ~11.0 Broad singlet, 1H (Pyrrole NH)

~9.0
Broad singlet, 1H (CO-NH-

NH₂)

~5.9 Singlet, 1H (Pyrrole C4-H)

~4.3 Broad singlet, 2H (CONH-NH₂)

~2.2 Singlet, 3H (Pyrrole C5-CH₃)

~2.1 Singlet, 3H (Pyrrole C3-CH₃)

¹³C NMR (DMSO-d₆, δ ppm) ~165 C=O (Amide carbonyl)

~130-110 Pyrrole ring carbons

~15-10 Methyl carbons (-CH₃)

| Mass Spec (ESI-MS) | [M+H]⁺ at m/z 154.09 | Molecular ion peak corresponding to

C₇H₁₂N₃O⁺ |

Chemical Reactivity and Synthetic Applications
The synthetic utility of 3,5-Dimethyl-1H-pyrrole-2-carbohydrazide stems from the

nucleophilicity of the terminal -NH₂ group of the hydrazide moiety. This allows it to readily react

with electrophiles, most notably carbonyl compounds, to form a vast range of derivatives.

Primary Reaction: Schiff Base Formation
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The condensation reaction with aldehydes or ketones is the most prominent application,

yielding N-substituted benzylidene-1H-pyrrole-2-carbohydrazides, commonly known as Schiff

bases. [6][10][11]This reaction serves as a cornerstone for generating molecular diversity in

drug discovery.

Caption: Reaction workflow for Schiff base synthesis.

Experimental Protocol: Synthesis of a Schiff Base
Derivative

Dissolution: Dissolve 3,5-Dimethyl-1H-pyrrole-2-carbohydrazide (1.0 eq) in ethanol in a

round-bottom flask.

Reagent and Catalyst Addition: Add the desired aromatic or heterocyclic aldehyde (1.0 eq) to

the solution, followed by a few drops of glacial acetic acid.

Causality: The acetic acid acts as a catalyst, protonating the carbonyl oxygen of the

aldehyde. This increases the electrophilicity of the carbonyl carbon, making it more

susceptible to nucleophilic attack by the hydrazide's terminal nitrogen.

Reaction: Stir the mixture at room temperature or reflux for 30 minutes to several hours,

monitoring completion by TLC. [4]4. Isolation: Upon completion, the Schiff base product often

precipitates directly from the reaction mixture upon cooling. The solid is collected by filtration,

washed with cold ethanol to remove unreacted starting materials, and dried.

Applications in Drug Discovery and Medicinal
Chemistry
The pyrrole-carbohydrazide scaffold is a "privileged structure" in medicinal chemistry, meaning

it is a molecular framework capable of binding to multiple biological targets. Derivatives have

shown a wide array of pharmacological activities.

Antimicrobial Agents: Numerous Schiff base derivatives of pyrrole carbohydrazides have

demonstrated potent activity against various bacterial and fungal strains. Notably, some have

shown promising results against Mycobacterium tuberculosis, the causative agent of

tuberculosis, by potentially inhibiting key enzymes like Enoyl-acyl carrier protein reductase
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(ENR). [8][12]* Anticancer Activity: Recent studies have explored these compounds for their

antiproliferative effects. For instance, certain pyrrole hydrazone derivatives have been shown

to induce apoptosis and cause cell cycle arrest in human melanoma cells, highlighting their

potential as selective anticancer agents. [4]* Anti-inflammatory and Antioxidant Properties:

The pyrrole nucleus is a known component of anti-inflammatory drugs. Derivatives of 3,5-
Dimethyl-1H-pyrrole-2-carbohydrazide have been investigated for their ability to inhibit

inflammatory pathways and for their antioxidant capabilities. [2]

Conclusion
3,5-Dimethyl-1H-pyrrole-2-carbohydrazide is far more than a simple organic molecule; it is a

versatile and powerful platform for synthetic and medicinal chemistry. Its straightforward

synthesis, well-defined spectroscopic properties, and predictable reactivity make it an

invaluable starting material. The ability to easily generate large libraries of Schiff bases and

other heterocyclic derivatives has cemented its role in the rational design of new therapeutic

agents. For researchers and drug development professionals, a thorough understanding of the

chemical properties and synthetic potential of this compound is essential for unlocking new

avenues in the quest for novel and effective medicines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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